Cas no 324539-82-4 (N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide)

• Product Name: N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide
• CAS No: 324539-82-4
• MF: C₁₇H₁₆F₃N₃O₄S
• MW: 415.386853218079
• CID: 5887399
• PubChem ID: 7079954
• Update Time: 2025-07-17

N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-N-(((3-(trifluoromethyl)phenyl)carbamoyl)carbamoyl)benzenesulfonamide
• Benzenesulfonamide, N,4-dimethyl-N-[[[[[3-(trifluoromethyl)phenyl]amino]carbonyl]amino]carbonyl]-
• N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide
• SR-01000400865
• AKOS024574388
• 324539-82-4
• 1-methyl-1-(4-methylphenyl)sulfonyl-3-[[3-(trifluoromethyl)phenyl]carbamoyl]urea
• SR-01000400865-1
• F0072-0294

• Inchi： 1S/C17H16F3N3O4S/c1-11-6-8-14(9-7-11)28(26,27)23(2)16(25)22-15(24)21-13-5-3-4-12(10-13)17(18,19)20/h3-10H,1-2H3,(H2,21,22,24,25)
• InChI Key： IETPZTBYTIIKQF-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C(NC(NC2=CC=CC(C(F)(F)F)=C2)=O)=O)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 415.08136166g/mol
• Monoisotopic Mass: 415.08136166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• pka: 8.57±0.46(Predicted)

Additional information on N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide

Professional Introduction to Compound with CAS No. 324539-82-4 and Product Name: N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide

Compound with the CAS number 324539-82-4 and the product name N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the N-methyl moiety, the 4-methylbenzenesulfonyl group, and the [3-(trifluoromethyl)phenyl]carbamoyl moiety, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The presence of multiple fluorinated aromatic rings, such as the [3-(trifluoromethyl)phenyl] group, is particularly noteworthy. Fluorine atoms are known to enhance the metabolic stability and binding affinity of molecules, making them valuable in the design of pharmacologically active compounds. The combination of these features suggests that this compound may exhibit promising biological activity.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. The compound in question has been investigated for its potential role as an inhibitor of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The N-methyl-N-(4-methylbenzenesulfonyl)-1-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)formamide structure is particularly interesting because it incorporates multiple pharmacophoric elements that can interact with biological targets in a synergistic manner.

One of the key areas of research has focused on its potential as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, and developing new inhibitors can provide significant therapeutic benefits. Preliminary studies have shown that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The [3-(trifluoromethyl)phenyl] group is believed to play a crucial role in enhancing the inhibitory activity by improving binding affinity to these enzymes.

The compound's structural features also make it a promising candidate for further development as an anticancer agent. Cancer cells often exhibit altered signaling pathways that contribute to their proliferation and survival. By targeting these pathways with small molecule inhibitors, it may be possible to inhibit tumor growth and induce apoptosis. The N-methyl group and the 4-methylbenzenesulfonyl moiety are thought to contribute to its ability to interact with cancer-related proteins and disrupt aberrant signaling networks.

In addition to its potential therapeutic applications, this compound has also been studied for its role in drug discovery and development methodologies. The synthesis strategies employed in its preparation have provided valuable insights into how complex molecular structures can be constructed efficiently. These insights are likely to be applicable in other areas of medicinal chemistry, facilitating the design and synthesis of novel compounds with improved pharmacological properties.

The use of computational methods has been integral to understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques have allowed researchers to predict how it interacts with biological targets at the atomic level. These predictions have been validated through experimental studies, providing a robust framework for further optimization.

The future prospects for this compound are promising, with ongoing research aimed at improving its efficacy and reducing potential side effects. By fine-tuning its molecular structure, researchers hope to develop derivatives that are more potent and selective for their intended biological targets. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making it more accessible for clinical use.

The impact of this compound extends beyond its direct applications in medicine. It serves as a valuable tool for researchers studying fundamental aspects of drug design and development. By understanding how different functional groups contribute to biological activity, scientists can gain insights that will inform future discoveries across various therapeutic areas.

In conclusion, Compound with CAS No. 324539-82-4 is a multifaceted molecule with significant potential in pharmaceutical research and development. Its complex structure incorporates multiple functional groups that contribute to its unique chemical properties and biological activity. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a key player in modern drug discovery efforts.